2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N,N-dimethylacetamide

• IUPAC Name: N-(2,4-dichloro-5-propan-2-yloxyphenyl)-2-[2-(dimethylamino)-2-oxoethyl]sulfonylacetamide
• InChI: InChI=1S/C15H20Cl2N2O5S/c1-9(2)24-13-6-12(10(16)5-11(13)17)18-14(20)7-25(22,23)8-15(21)19(3)4/h5-6,9H,7-8H2,1-4H3,(H,18,20)
• InChI Key: KXCXQFRTSHKBMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)NC(=O)CS(=O)(=O)CC(=O)N(C)C)Cl)Cl
• Molecular Formula: C15H20Cl2N2O5S
• Molecular Weight: 411.3 g/mol

Description

2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C15H20Cl2N2O5S and its molecular weight is 411.29. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Organic Chemistry Applications

• Dimethyl Sulfoxide (DMSO) has been extensively studied for its unique properties and applications in organic synthesis. It is commonly characterized as a solvent and oxidant and has recently been demonstrated to act as a substrate, building block, or synthon in organic chemistry. The review by Jones-Mensah, Karki, and Magolan (2016) provides a comprehensive summary of synthetic transformations utilizing the ‘C–S–C’, ‘C’, and ‘C–S’ fragments of DMSO as building blocks, highlighting its versatility in organic synthesis (Jones-Mensah et al., 2016).

Medicinal Chemistry and Drug Design

• Research by Randad, Mahran, Mehanna, and Abraham (1991) explored the design, synthesis, and testing of novel hemoglobin oxygen affinity decreasing agents. Their work led to the discovery of compounds that can significantly affect the oxygen-carrying capacity of hemoglobin, with potential applications in clinical or biological areas requiring a reversal of depleted oxygen supply, such as ischemia, stroke, and tumor radiotherapy (Randad et al., 1991).

Material Science and Engineering

• The study by Hyeon Jin Oh et al. (2017) investigated the effect of Iso-GMA on the structural and morphological evolution of PEDOT:PSS, a conducting polymer, with the addition of DMSO. This research is critical for the development of water-resistant organic thermoelectric devices, demonstrating the importance of chemical additives in enhancing the physical properties and stability of materials (Hyeon Jin Oh et al., 2017).